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Compound of Interest

Compound Name: Bzo-poxizid

Cat. No.: B10823109 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and regulatory

compliance. This document provides a comprehensive, step-by-step guide for the safe disposal

of Bzo-poxizid, a synthetic cannabinoid intended for research and forensic applications.

Adherence to these procedures is essential to ensure the safety of laboratory personnel and to

minimize environmental impact.

Bzo-poxizid, also known as 5C-MDA-19 or Pentyl MDA-19, is classified as a synthetic

cannabinoid.[1][2] While the Safety Data Sheet (SDS) for Bzo-poxizid indicates no special

measures are required for handling, it is classified as slightly hazardous for water, and it is

advised not to allow the undiluted product or large quantities of it to reach ground water, water

courses, or sewage systems.[3] Furthermore, the SDS for a related compound, BZO-4en-

POXIZID, indicates it can cause skin and eye irritation and may cause respiratory irritation.[4]

Therefore, a cautious approach to handling and disposal is warranted.

Quantitative Data Summary
The following table summarizes key information regarding Bzo-poxizid and its disposal

considerations.
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Parameter Value/Information Source

Synonyms 5C-MDA-19, Pentyl MDA-19 [1]

Intended Use
Research and forensic

applications

Water Hazard
Class 1: Slightly hazardous for

water

Disposal Precaution
Do not allow to enter sewers/

surface or ground water

Related Compound Hazards

Skin Irritation (Category 2),

Eye Irritation (Category 2A),

Specific Target Organ Toxicity -

Single Exposure (Category 3,

respiratory irritation)

General Disposal Route

Hazardous chemical waste

collection by institutional

Environmental Health & Safety

(EHS)

Step-by-Step Disposal Protocol for Bzo-poxizid
This protocol outlines the necessary steps for the safe collection, storage, and disposal of Bzo-
poxizid waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves, when handling Bzo-poxizid and its waste.

Conduct all handling and waste collection activities within a well-ventilated area, such as a

chemical fume hood, to minimize the risk of inhalation.

2. Waste Segregation and Collection:

Solid Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b10823109?utm_src=pdf-body
https://www.benchchem.com/product/b10823109?utm_src=pdf-body
https://www.benchchem.com/product/b10823109?utm_src=pdf-body
https://www.benchchem.com/product/b10823109?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect any solid Bzo-poxizid waste, including contaminated consumables (e.g., weigh

boats, pipette tips, gloves), in a designated, leak-proof, and chemically compatible

hazardous waste container.

Do not mix Bzo-poxizid waste with other incompatible waste streams.

Liquid Waste:

Collect all liquid waste containing Bzo-poxizid, including solutions and the first rinse of

any contaminated glassware, in a separate, sealed, and clearly labeled hazardous waste

container.

Never dispose of liquid Bzo-poxizid waste down the drain.

Empty Containers:

Thoroughly empty all original containers of Bzo-poxizid.

Triple-rinse the empty container with a suitable solvent. The first rinse must be collected

as hazardous liquid waste.

After triple-rinsing, deface or remove the original label and dispose of the container as

regular solid waste, or in a designated glass disposal container if applicable.

3. Waste Container Labeling and Storage:

Clearly label the hazardous waste container with the words "Hazardous Waste," the full

chemical name "Bzo-poxizid," and a list of all components in the waste, including solvents.

Indicate the hazards associated with the waste (e.g., "Irritant," "Slightly Hazardous for

Water").

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory. The SAA should be away from drains and areas of high traffic.

Ensure that incompatible wastes are segregated within the SAA.

4. Arranging for Disposal:
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Once the waste container is full, or if it has been in storage for an extended period (typically

up to one year for partially filled containers), arrange for its collection by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Logical Workflow for Bzo-poxizid Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Bzo-poxizid.
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Caption: Bzo-poxizid Disposal Workflow.
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This comprehensive guide, based on available safety data and standard laboratory practices,

provides the necessary information for the responsible disposal of Bzo-poxizid. By following

these procedures, researchers can maintain a safe laboratory environment and ensure

compliance with environmental regulations. Always consult your institution's specific waste

management policies and your EHS department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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